Cas no 221690-70-6 ((2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride
• CAS No: 221690-70-6
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD18071773
• CID: 4771338
• Update Time: 2025-05-23

(2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride
• SB35532
• (2S,6R)-6-Phenylpiperidine-2-carboxylic acid hydrochloride

• MDL： MFCD18071773
• Inchi： 1S/C12H15NO2.ClH/c14-12(15)11-8-4-7-10(13-11)9-5-2-1-3-6-9;/h1-3,5-6,10-11,13H,4,7-8H2,(H,14,15);1H/t10-,11+;/m1./s1
• InChI Key： WEJSMUPIMJAVAK-DHXVBOOMSA-N
• SMILES： Cl.OC([C@@H]1CCC[C@H](C2C=CC=CC=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 49.3

Additional information on (2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride

Introduction to (2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride (CAS No. 221690-70-6)

(2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride, identified by its CAS number 221690-70-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, denoted by the (2S,6R) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and experimental applications. The< strong>phenyl substituent at the 6-position of the piperidine ring contributes to the molecule's overall stability and reactivity, influencing its interaction with enzymes and receptors in biological systems.

In recent years, there has been growing interest in the development of novel piperidine derivatives as potential therapeutic agents. Research has highlighted the< strong>pharmacological significance of piperidine scaffolds in drug discovery, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The< strong>(2S,6R)-configuration of this compound has been studied for its unique binding properties and potential as a lead compound in medicinal chemistry.

One of the most compelling aspects of< strong>(2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride is its reported activity as a< strong>modulator of certain neurotransmitter systems. Studies have demonstrated that this compound can interact with< strong>G-protein coupled receptors (GPCRs) and other membrane-bound receptors, potentially leading to novel therapeutic effects. For instance, research has suggested that it may have< strong>antidepressant-like properties by influencing serotonin receptor activity.

The< strong>Stereoisomeric purity of this compound is critical for its pharmacological efficacy. The (2S,6R) configuration ensures that the molecule interacts specifically with biological targets in a predictable manner. This specificity is essential for minimizing side effects and maximizing therapeutic benefits. In contrast, racemic mixtures or other stereoisomers might exhibit different pharmacological profiles or even adverse effects.

Recent advances in computational chemistry and high-throughput screening have facilitated the rapid identification and optimization of novel drug candidates like< strong>(2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride. These techniques have enabled researchers to predict binding affinities and metabolic stability with greater accuracy, accelerating the drug discovery process. The integration of structural biology techniques such as X-ray crystallography has further enhanced our understanding of how this compound interacts with biological targets at the atomic level.

The< strong>synthetic pathways for this compound have been refined to achieve high yields and purity levels. Modern synthetic methods often involve multi-step reactions that require careful optimization to ensure regioselectivity and enantioselectivity. The use of chiral auxiliaries or catalysts is common in these processes to achieve the desired stereochemical outcome.

In clinical research, compounds like< strong>(2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride are being evaluated for their potential in treating various diseases. Preclinical studies have shown promising results in animal models for conditions such as depression, anxiety disorders, and chronic pain syndromes. These studies often involve behavioral assays to assess changes in mood and pain perception.

The< strong-pharmacokinetic profile-absorption distribution metabolism excretion (ADME) properties are critical factors that determine the clinical utility of any drug candidate. Research on this compound has focused on understanding how it is absorbed by the body, distributed to different tissues, metabolized by enzymes such as cytochrome P450 (CYP450), and excreted through renal or biliary pathways.

The development of novel drug delivery systems has also been explored in conjunction with compounds like< strong>(2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride. Techniques such as nanoparticle encapsulation or prodrug formulations can enhance bioavailability and targeted delivery to specific tissues or organs.

The future direction of research on this compound may include exploring its potential as an intermediate in synthesizing more complex molecules or as a starting point for structure-based drug design. Advances in artificial intelligence (AI) are also expected to play a significant role in predicting new derivatives with enhanced pharmacological properties.

In conclusion,< strong>(2S,6R)-6-Phenyl-piperidine-2-carboxylic acid hydrochloride, CAS No.< strong>221690-70-6, represents a promising area of investigation in pharmaceutical chemistry. Its unique stereochemistry and reported biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological mechanisms and synthetic possibilities,, this compound holds significant promise for addressing unmet medical needs.